2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H14ClN3O2S/c17-12-3-5-13(6-4-12)20-8-7-18-16(20)23-11-15(21)19-10-14-2-1-9-22-14/h1-9H,10-11H2,(H,19,21)
• InChI Key: OBMFBJJIGYBLTP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CSC2=NC=CN2C3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClN3O2S
• Molecular Weight: 347.8 g/mol
• CAS No.: 851079-27-1

Description

2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(furan-2-ylmethyl)acetamide, also known as CFM-2, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. It is a small molecule inhibitor that targets specific enzymes and has shown promise in various fields such as cancer research, neuroscience, and immunology. In

Scientific Research Applications

1. Crystal Structure and Molecular Interactions

• Study Findings : The crystal structure of a similar acetamide compound was analyzed, focusing on the orientation of the chlorophenyl ring and the thiazole ring. The molecules were linked via intermolecular interactions, forming chains in a zigzag manner. This study highlights the detailed structural analysis of such compounds (Saravanan et al., 2016).

2. Antitumor Activity

• Study Findings : Research has been conducted on similar acetamide derivatives for their potential antitumor activity. The compounds were screened against various human tumor cell lines, showing considerable anticancer activity in some cases (Yurttaş et al., 2015).

3. Antinociceptive and Anti-inflammatory Properties

• Study Findings : A study on thiazolopyrimidine derivatives, which are structurally similar, revealed significant antinociceptive and anti-inflammatory activities. This research contributes to understanding the potential therapeutic applications of such compounds (Selvam et al., 2012).

4. Antimicrobial Activity

• Study Findings : Compounds similar to the one were synthesized and demonstrated antimicrobial activity. This suggests potential applications in combating microbial infections (Arora et al., 2013).

5. Antibacterial Applications

• Study Findings : Research on benzimidazole derivatives, structurally related to the specified compound, has shown moderate to good antibacterial activity against various bacteria. This indicates the potential of such compounds in antibacterial applications (Desai et al., 2008).